Cas no 219873-09-3 (3-(quinolin-3-yl)prop-2-enal)

• Product Name: 3-(quinolin-3-yl)prop-2-enal
• CAS No: 219873-09-3
• MF: C₁₂H₉NO
• MW: 183.205962896347
• CID: 1405201
• PubChem ID: 16732086
• Update Time: 2025-10-31

3-(quinolin-3-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 3-(3-quinolinyl)-, (2E)-
• (E)-3-(quinolin-3-yl)propenal
• 3-quinolin-3-ylprop-2-enal
• 3-(quinolin-3-yl)prop-2-enal
• 219873-09-3
• (2E)-3-(3-quinolinyl)-2-propenal
• DB-257907
• IIADMJYGKXTDHT-ONEGZZNKSA-N
• 315193-29-4
• EN300-1870162
• (E)-3-(Quinolin-3-yl)acrylaldehyde
• 3-(Quinolin-3-yl)acrylaldehyde

• Inchi： 1S/C12H9NO/c14-7-3-4-10-8-11-5-1-2-6-12(11)13-9-10/h1-9H/b4-3+
• InChI Key： IIADMJYGKXTDHT-ONEGZZNKSA-N
• SMILES： O=C/C=C/C1=CN=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 183.06847
• Monoisotopic Mass: 183.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 3-(quinolin-3-yl)prop-2-enal

Comprehensive Overview of 3-(quinolin-3-yl)prop-2-enal (CAS No. 219873-09-3): Properties, Applications, and Research Insights

3-(quinolin-3-yl)prop-2-enal (CAS No. 219873-09-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This quinoline derivative features a conjugated aldehyde group, making it a versatile intermediate for synthesizing bioactive molecules and functional materials. Its molecular structure combines the aromatic quinoline scaffold with an α,β-unsaturated aldehyde moiety, enabling diverse chemical transformations such as Michael additions or Schiff base formations.

Recent studies highlight the compound's role in developing fluorescent probes and small-molecule inhibitors, aligning with the growing demand for precision diagnostics and targeted therapies. Researchers frequently explore its photophysical properties due to the extended π-conjugation system, which is critical for applications in organic electronics and sensor technologies. A 2023 study published in Journal of Medicinal Chemistry emphasized its potential as a building block for anticancer agents, leveraging the quinoline core's DNA-intercalating ability.

The synthesis of 3-(quinolin-3-yl)prop-2-enal typically involves Knoevenagel condensation between quinoline-3-carbaldehyde and acetaldehyde derivatives. Optimized protocols now achieve yields exceeding 85% using green chemistry principles, addressing the industry's focus on sustainable synthesis. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), meeting stringent requirements for drug discovery applications.

In material science, this compound serves as a precursor for metal-organic frameworks (MOFs) with tunable luminescence. Its electron-deficient quinoline unit facilitates charge transport in optoelectronic devices, a hot topic in renewable energy research. Notably, its derivatives exhibit AIE (aggregation-induced emission) properties, a trending focus area for bioimaging technologies.

Frequently searched questions about CAS 219873-09-3 include: "Is 3-(quinolin-3-yl)prop-2-enal soluble in DMSO?" (Yes, >50 mg/mL), "What is the λmax of this compound?" (~340 nm in methanol), and "Can it undergo click chemistry?" (Yes, via aldehyde-amine coupling). These queries reflect user interest in practical handling and reactivity.

Regulatory-wise, 3-(quinolin-3-yl)prop-2-enal is not classified under restricted categories but requires standard laboratory safety precautions. Storage recommendations suggest argon atmosphere protection at -20°C to prevent aldehyde oxidation, a common stability challenge noted in peer-reviewed stability studies.

Emerging applications include its use in covalent organic frameworks (COFs) for gas storage and in photodynamic therapy photosensitizers. The compound's structure-activity relationship (SAR) continues to be explored through computational chemistry models, particularly in virtual screening pipelines for drug development.